Cas no 874492-07-6 (3-Chloro-2-ethoxy-5-nitropyridine)

• Product Name: 3-Chloro-2-ethoxy-5-nitropyridine
• CAS No: 874492-07-6
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 1091293
• PubChem ID: 72207171
• Update Time: 2025-10-24

3-Chloro-2-ethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-5-nitropyridine
• SCHEMBL14923663
• 874492-07-6
• DB-193882

• Inchi： 1S/C7H7ClN2O3/c1-2-13-7-6(8)3-5(4-9-7)10(11)12/h3-4H,2H2,1H3
• InChI Key： FSEWFELDLLONEG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-Chloro-2-ethoxy-5-nitropyridine

Comprehensive Overview of 3-Chloro-2-ethoxy-5-nitropyridine (CAS No. 874492-07-6): Properties, Applications, and Industry Insights

3-Chloro-2-ethoxy-5-nitropyridine (CAS No. 874492-07-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, combining chloro, ethoxy, and nitro functional groups, which contribute to its reactivity and versatility in synthetic applications. With the rise of precision chemistry and green synthesis trends, researchers are increasingly exploring compounds like 3-Chloro-2-ethoxy-5-nitropyridine for their potential in sustainable drug development and crop protection solutions.

The compound's CAS number 874492-07-6 serves as a critical identifier in global chemical databases, ensuring accurate tracking in regulatory and safety documentation. Its molecular formula (C₇H₇ClN₂O₃) and weight (202.6 g/mol) make it particularly valuable for small-molecule drug discovery, a field experiencing exponential growth due to advancements in AI-driven molecular design. Recent patent analyses reveal that derivatives of nitropyridine compounds are being investigated for their bioactivity in neurological and metabolic disorders, aligning with current healthcare priorities.

From a synthetic chemistry perspective, 3-Chloro-2-ethoxy-5-nitropyridine demonstrates remarkable regioselectivity in nucleophilic substitution reactions, making it a preferred intermediate for constructing complex pharmacophores. Its ethoxy group enhances solubility in organic solvents, addressing a common challenge in API formulation (Active Pharmaceutical Ingredient) development. Industry reports indicate growing demand for such tailored intermediates, particularly in the manufacture of next-generation antimicrobials and enzyme inhibitors.

Environmental considerations surrounding nitropyridine synthesis have led to innovations in catalytic processes. Modern flow chemistry techniques now enable more efficient production of 874492-07-6 with reduced waste generation, responding to the chemical industry's push toward green chemistry principles. Analytical studies using HPLC-MS and NMR spectroscopy confirm the compound's stability under various conditions, an essential factor for quality control in manufacturing settings.

Market intelligence suggests that 3-Chloro-2-ethoxy-5-nitropyridine is gaining traction in crop science applications, particularly in developing novel plant growth regulators. Its structural features allow for targeted modifications that can influence specific biochemical pathways in plants, coinciding with the agricultural sector's need for sustainable pest management solutions. Researchers are also investigating its potential as a precursor for fluorescent markers used in biological imaging.

Quality specifications for CAS 874492-07-6 typically require ≥98% purity, with strict controls on residual solvents and heavy metals. The compound's physicochemical properties—including its melting point (128-131°C) and logP value (1.62)—make it suitable for various drug delivery systems. Recent publications highlight its utility in creating prodrug formulations that demonstrate improved bioavailability profiles.

Emerging applications in material science have expanded the relevance of 3-Chloro-2-ethoxy-5-nitropyridine beyond traditional chemistry domains. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) shows promise for developing advanced molecular sensors. This interdisciplinary potential aligns with current scientific trends favoring convergence research approaches.

Storage and handling protocols for 874492-07-6 emphasize protection from moisture and light, with recommendations for desiccated conditions at 2-8°C. The compound's shelf stability and compatibility with common laboratory reagents contribute to its practicality in both academic and industrial research environments. Analytical method development for this compound frequently employs reverse-phase chromatography techniques.

Future research directions for 3-Chloro-2-ethoxy-5-nitropyridine may explore its potential in photodynamic therapy agents or as a building block for bioconjugates. The compound's structural flexibility allows for diverse derivatization strategies, particularly relevant in the context of personalized medicine development. Ongoing studies continue to uncover new aspects of its structure-activity relationships across various biological targets.